Cas no 823234-71-5 (9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-)

9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)- structure
823234-71-5 structure
Product Name:9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-
CAS No:823234-71-5
MF:C11H15NO2
MW:193.242303133011
CID:693947
PubChem ID:71419096
Update Time:2025-04-19

9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[4.2.1]non-4-en-3-one, 5-(1-oxopropyl)-, (1S,6R)-
    • (1S,6R)-5-propanoyl-9-azabicyclo[4.2.1]non-4-en-3-one
    • 4-Oxohomoanatoxin-A
    • 823234-71-5
    • DTXSID80838363
    • CHEBI:220718
    • Inchi: 1S/C11H15NO2/c1-2-11(14)9-6-8(13)5-7-3-4-10(9)12-7/h6-7,10,12H,2-5H2,1H3/t7-,10+/m0/s1
    • InChI Key: OQSWFCINTWWZIB-OIBJUYFYSA-N
    • SMILES: O=C1C=C(C(CC)=O)[C@H]2CC[C@@H](C1)N2

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų
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